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Abstract
L-Tyrosine is a critical amino acid for cell culture media (e.g., hybridoma mAb production) and

enzymatic assays.[1] However, its utility is frequently bottlenecked by its extremely poor

solubility in water at neutral pH (~0.45 mg/mL).[1] This guide details the protocol for preparing

high-concentration (up to 100 mg/mL) stock solutions using the L-Tyrosine Disodium Salt form.

We provide two distinct workflows: dissolving the commercial disodium salt (Method A) and in

situ generation using L-Tyrosine free base and Sodium Hydroxide (Method B).[1]

The Solubility Challenge & Chemical Logic
To prepare a stable stock solution, one must understand the ionization behavior of L-Tyrosine.

[1]

The Problem: At neutral pH (6.5–7.5), L-Tyrosine exists primarily as a zwitterion with low net

charge, leading to aggregation and precipitation.[1]

The Solution: Elevating the pH > 10.5 deprotonates both the carboxylic acid (

) and the phenolic hydroxyl group (
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), creating a dianion (Disodium form).[1] This charge repulsion prevents aggregation,
increasing solubility by over 200-fold.[1]

Mechanism Visualization
The following diagram illustrates the chemical transformation required for solubility.
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Figure 1: Chemical pathway for solubilizing L-Tyrosine via pH adjustment.[1]

Material Specifications
Reagent Grade MW ( g/mol ) Storage

L-Tyrosine Disodium

Salt Dihydrate

BioReagent / Cell

Culture
~261.19* 2–8°C, Desiccated

L-Tyrosine (Free

Base)
USP / EP 181.19 RT, Dark

Sodium Hydroxide

(NaOH)

1.0 N or 5.0 N

Solution
40.00 RT, Corrosive Cabinet

Water
WFI or Ultrapure (18.2

MΩ)
18.02 RT

*Note: Always verify the MW on your specific product label.[1] Anhydrous disodium salt MW is

~225.15 g/mol .[1][2]
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Protocol A: Using Commercial L-Tyrosine Disodium
Salt
Best for: Consistency, ease of use, and avoiding extreme exothermic reactions.[1] Target

Concentration: 100 mM (approx. 26 mg/mL) or up to 100 mg/mL max.

Step-by-Step Procedure
Calculation: Determine the mass required.

[1]

Example: For 100 mL of 100 mM stock using Dihydrate (MW 261.19):

[1]

Weighing: Weigh the L-Tyrosine Disodium Salt quickly.

Critical: The salt is hygroscopic.[1] Minimize exposure to air to prevent clumping and

weighing errors.[1]

Dissolution:

Add the powder to a beaker containing approx. 80% of the final volume of Ultrapure water.

[1]

Do not heat.[1][3] The salt should dissolve readily at room temperature with gentle stirring.

[1]

Note: The pH will naturally be high (approx.[1] pH 10–11). Do not adjust pH downward, or

the free base will precipitate.[1]

Final Volume: Transfer to a volumetric flask or graduated cylinder and bring to final volume

with water.

Sterilization: Filter immediately through a 0.22 µm PES or PVDF membrane.[1]
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Warning: Do not autoclave.[1] High heat at alkaline pH can cause degradation

(browning/oxidation).[1]

Protocol B: In Situ Generation (Free Base + NaOH)
Best for: When the disodium salt is unavailable or for custom buffer formulations.[1] Concept:

You are chemically converting the insoluble free base into the soluble sodium salt.[1]

Step-by-Step Procedure
Preparation: Calculate the mass of L-Tyrosine Free Base (MW 181.19).

Example: For 100 mL of 100 mM stock:

.[1]

Solvent Preparation: Prepare a 0.2 M NaOH solution (or 2 equivalents relative to Tyrosine).

[1]

Stoichiometry Rule: You need 2 moles of NaOH for every 1 mole of L-Tyrosine to fully form

the disodium salt.

Dissolution:

Add the L-Tyrosine free base powder to the NaOH solution.

Stir gently.[1] The solution may initially appear cloudy but will clear as the reaction

proceeds.[1]

Troubleshooting: If it does not clear, add 5N NaOH dropwise until clear.[1] Avoid

"overshooting" pH > 12 if possible, as this can be harsh on downstream cell cultures.[1]

Volume Adjustment: Bring to final volume with water.

Sterilization: Filter sterilize (0.22 µm).

Experimental Workflow Diagram
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Figure 2: Decision tree and workflow for L-Tyrosine stock preparation.

Critical Quality Attributes & Troubleshooting
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Stability & Storage[1][2][4][5][6]
Temperature: Store liquid stocks at 2–8°C. Do not freeze (precipitation risk).[1]

Light: L-Tyrosine is light-sensitive. Store in amber bottles or wrap containers in foil.

Shelf Life: 3–6 months if sterile and protected from light.[1]

Oxidation: If the solution turns yellow or brown, it has oxidized (formation of melanin-like

pigments).[1] Discard immediately.

Common Pitfalls
Observation Root Cause Corrective Action

Precipitation upon dilution "pH Shock"

When adding this high-pH

stock to neutral media, add

slowly with rapid stirring.[1]

Ensure the media buffering

capacity is sufficient to handle

the pH shift.[1]

Powder clumps during

weighing
Hygroscopicity

The disodium salt absorbs

moisture rapidly.[1] Keep the

bottle tightly sealed and weigh

in a low-humidity environment.

[1]

Solution remains cloudy

(Method B)
Insufficient Base

The pH is likely < 10.[1] Add

small aliquots of concentrated

NaOH until clear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. L-チロシン 二ナトリウム塩 水和物 ≥98% (HPLC), powder | Sigma-Aldrich
[sigmaaldrich.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. chemistry.stackexchange.com [chemistry.stackexchange.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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